Cas no 1401082-55-0 (1,2,4-triazolo[4,3-a]pyridine-3-carboxylic acid,8-Chloro-,ethyl ester)

• Product Name: 1,2,4-triazolo[4,3-a]pyridine-3-carboxylic acid,8-Chloro-,ethyl ester
• CAS No: 1401082-55-0
• MF: C₉H₈ClN₃O₂
• MW: 225.631720542908
• MDL: MFCD22549396
• CID: 5150392
• Update Time: 2025-05-23

1,2,4-triazolo[4,3-a]pyridine-3-carboxylic acid,8-Chloro-,ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2,4-triazolo[4,3-a]pyridine-3-carboxylic acid,8-Chloro-,ethyl ester

• MDL： MFCD22549396
• Inchi： 1S/C9H8ClN3O2/c1-2-15-9(14)8-12-11-7-6(10)4-3-5-13(7)8/h3-5H,2H2,1H3
• InChI Key： HQZQTAWITXEJFO-UHFFFAOYSA-N
• SMILES： C12=NN=C(C(OCC)=O)N1C=CC=C2Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 1,2,4-triazolo[4,3-a]pyridine-3-carboxylic acid,8-Chloro-,ethyl ester

Research Brief on 1,2,4-Triazolo[4,3-a]pyridine-3-carboxylic acid, 8-Chloro-, ethyl ester (CAS: 1401082-55-0)

The compound 1,2,4-triazolo[4,3-a]pyridine-3-carboxylic acid, 8-Chloro-, ethyl ester (CAS: 1401082-55-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, characterized by its triazolopyridine core, has been investigated for its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel kinase inhibitors and antimicrobial agents. Recent studies highlight its structural versatility and pharmacological relevance, making it a promising candidate for further exploration.

Recent research has focused on the synthetic pathways and optimization of 1,2,4-triazolo[4,3-a]pyridine derivatives, with particular emphasis on the ethyl ester variant (CAS: 1401082-55-0). A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a precursor in the synthesis of small-molecule inhibitors targeting protein kinases involved in inflammatory pathways. The chloro-substitution at the 8-position enhances the compound's binding affinity to specific kinase domains, as evidenced by molecular docking simulations and in vitro assays.

In addition to its role in kinase inhibition, this compound has shown potential in antimicrobial applications. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its derivatives exhibiting potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The ethyl ester moiety was found to improve cellular permeability, thereby enhancing the compound's bioavailability and therapeutic index. These findings underscore its dual utility in both anticancer and anti-infective drug development.

Mechanistic studies have further elucidated the compound's mode of action. For instance, nuclear magnetic resonance (NMR) and X-ray crystallography data revealed that the triazolopyridine scaffold interacts with ATP-binding pockets of target enzymes, disrupting critical signaling pathways. This structural insight has paved the way for rational drug design, with several patents filed in 2023–2024 for analogs of 1401082-55-0 as potential first-in-class therapeutics for oncology and infectious diseases.

Despite these advances, challenges remain in scaling up synthesis and addressing off-target effects. Current research efforts, as highlighted in a recent ACS Pharmacology & Translational Science review, are exploring prodrug strategies and formulation technologies to mitigate toxicity while maintaining efficacy. Collaborative initiatives between academia and industry aim to advance this compound into preclinical trials by 2025.

In conclusion, 1,2,4-triazolo[4,3-a]pyridine-3-carboxylic acid, 8-Chloro-, ethyl ester (CAS: 1401082-55-0) represents a versatile scaffold with broad applications in drug discovery. Its ongoing evaluation in multiple therapeutic areas positions it as a high-value candidate for future pharmaceutical development, warranting continued investment in research and innovation.